1-{4-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone

Specification

• Molecular Formula: C11H23N3O
• Molecular Weight: 213.32 g/mol
• IUPAC Name: 1-[4-[2-aminoethyl(ethyl)amino]piperidin-1-yl]ethanone
• Standard InChI: InChI=1S/C11H23N3O/c1-3-13(9-6-12)11-4-7-14(8-5-11)10(2)15/h11H,3-9,12H2,1-2H3
• Standard InChI Key: LFPDKYVFBQPABX-UHFFFAOYSA-N
• SMILES: CCN(CCN)C1CCN(CC1)C(=O)C
• Canonical SMILES: CCN(CCN)C1CCN(CC1)C(=O)C

Introduction

Synthesis of Piperidine Derivatives

The synthesis of piperidine derivatives often involves reactions between amines and carbonyl compounds. For example, the reaction of an amine with a carbonyl compound can lead to the formation of an imine, which can then be reduced to form an amine derivative. In the case of 1-{4-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone, the synthesis might involve the reaction of a piperidine derivative with an appropriate amine and carbonyl compound.

Research Findings on Similar Compounds

While specific research findings on 1-{4-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone are not available, similar compounds have been studied for their potential therapeutic applications. For instance, piperidine derivatives have been explored as inhibitors of enzymes involved in metabolic disorders and as modulators of neurotransmitter systems.

Compound	Biological Activity
2-Amino-1-(2-((benzyl(ethyl)amino)methyl)piperidin-1-yl)ethanone	Potential therapeutic applications, though specific activities not detailed.
1-{4-[Ethyl-(2-hydroxy-ethyl)-amino]-piperidin-1-yl}-ethanone	Studied for its chemical properties, but biological activity not reported.